1-(cyclopropanesulfonyl)-4-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]piperazine

• IUPAC Name: 2-(4-cyclopropylsulfonylpiperazin-1-yl)-5-propan-2-yl-1,3,4-thiadiazole
• InChI: InChI=1S/C12H20N4O2S2/c1-9(2)11-13-14-12(19-11)15-5-7-16(8-6-15)20(17,18)10-3-4-10/h9-10H,3-8H2,1-2H3
• InChI Key: OAZBQUSHDIZDDH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(S1)N2CCN(CC2)S(=O)(=O)C3CC3
• Molecular Formula: C12H20N4O2S2
• Molecular Weight: 316.4 g/mol

Description

The compound “1-(cyclopropanesulfonyl)-4-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]piperazine” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds. The molecule also includes a thiadiazole ring, which is a type of heterocycle that often contributes to the biological activity of a compound. The “propan-2-yl” group is also known as isopropyl.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, a thiadiazol ring, and a cyclopropane ring. The isopropyl (or propan-2-yl) group would be attached to the thiadiazol ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the different functional groups present in the molecule. Piperazine rings can participate in a variety of reactions, including alkylation, acylation, and sulfonation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine and thiadiazol rings could impact its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many piperazine derivatives exhibit their effects through interaction with neurotransmitter receptors in the nervous system.